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Brown 1 stain chemical properties
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Compound of Interest

Compound Name: Brown 1

cat. No.: B1169941

An In-depth Technical Guide to the Chemical Properties of Brown 1 Dyes

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, applications, and safety information for various dyes designated as "Brown 1." The
term "Brown 1" is not unique to a single chemical entity and can refer to several distinct dyes,
including Direct Brown 1, Basic Brown 1, Vat Brown 1, and Mordant Brown 1. This document
delineates the properties of each of these compounds to provide clarity for researchers,
scientists, and drug development professionals.

Direct Brown 1 (C.I. 30045)

Direct Brown 1 is a trisazo dye primarily used for dyeing cellulosic fibers such as cotton, as
well as silk, polyamide fibers, pulp, and leather.[1][2]

Chemical and Physical Properties
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Property Value Reference
C.l. Name Direct Brown 1 [1]
C.I. Number 30045 [1]
CAS Number 3811-71-0 [1]
Molecular Formula C31H22NsNaz206S [1]
Molecular Weight 680.60 g/mol [1]
Appearance Brown powder [1112]
Soluble in water (orange-
brown solution), soluble in
Solubility ethanol, slightly soluble in [11[2]

acetone. Insoluble in other

organic solvents.

Light Fastness 2 (ISO) [3]
Washing Fastness 2-3 [3]
Rubbing Fastness (Dry) 4 [3]
Rubbing Fastness (Wet) 3 [3]

Synthesis

The synthesis of Direct Brown 1 is a multi-step process involving diazotization and coupling

reactions.[2]

Experimental Protocol: Synthesis of Direct Brown 1

o Double Nitriding: 4-(4-Aminophenyl)benzenamine is subjected to double nitriding.

» First Coupling: The resulting product is first coupled with 2-Hydroxybenzoic acid.

¢ Second Diazotization: 4-Aminobenzenesulfonic acid is diazotized.
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» Final Coupling: The product from the first coupling is then coupled with the diazotized 4-
Aminobenzenesulfonic acid, and subsequently with Benzene-1,3-diamine under acidic
conditions to yield Direct Brown 1.[2]

>

Intermediate 1

4-(4-Aminophenyl)benzenamine }—V Double Nitriding

’2-Hydruxybenzoic acid [—»| First Coupling }—P{ Intermediate 2 }7
A,
’4-Aminobenzenesulfonic acid }—> Diazotization }—> Diazotized Intermediate }—P{ Final Coupling (Acidic) }—>
A
Benzene-1,3-diamine [———

Click to download full resolution via product page

Caption: Synthesis pathway of Direct Brown 1.

Applications

Direct Brown 1 is mainly used for dyeing cotton and other cellulose fibers. It can also be used
for silk, polyamide fibers, and in the pulp and leather industries.[1][2]

Safety Information

Causes eye and skin irritation. Material is irritating to mucous membranes and upper
respiratory tract. Stable under normal temperatures and pressures. Incompatible with strong
oxidizing and reducing agents. Hazardous decomposition products include irritating and toxic
fumes and gases.[4]

Basic Brown 1 (Bismarck Brown Y, C.I. 21000)
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Basic Brown 1, also known as Bismarck Brown Y, is a double azo dye.[5] It is used in histology
for staining tissues, particularly acid mucins, cartilage, and mast cell granules.[6][7]

hemical and Physical :

Property Value Reference
C.l. Name Basic Brown 1 [5]

C.l. Number 21000 [5]

CAS Number 1052-36-6 / 8052-76-4 [5]
Molecular Formula CisH1sNs [5]
Molecular Weight 346.39 g/mol [5]
Appearance Brown powder [5][8]

Soluble in water (yellow-brown
- solution), slightly soluble in
Solubility _ [51[°]
ethanol. Insoluble in acetone,

benzene, carbon tetrachloride.

Melting Point >200 °C [10]

Amax 457 nm [10]

pKa 5.0 (at 25°C) [10]
Synthesis

The synthesis of Basic Brown 1 involves the diazotization and coupling of m-
phenylenediamine.[11]

Experimental Protocol: Synthesis of Basic Brown 1

» Diazotization: One mole of m-phenylenediamine is diazotized using sodium nitrite in the
presence of an acid at 0-5°C.[11]

e Coupling: The resulting tetrazonium salt is coupled with two moles of m-phenylenediamine in
a slightly acidic solution at 0-5°C to form Basic Brown 1.[11]
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m-Phenylenediamine (1 mole) }—P{ Diazotization (NaNOz2, Acid, 0-5°C) }—> Tetrazonium Salt
: Coupling (Slightly Acidic, 0-5°C) }—>

‘ m-Phenylenediamine (2 moles)
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Caption: Synthesis pathway of Basic Brown 1.

Experimental Protocols

Histological Staining of Mast Cells with Bismarck Brown Y[12]

o Deparaffinize and Rehydrate: Deparaffinize tissue sections and rehydrate through graded
alcohols to water.

» Staining: Stain the section for 30 to 90 minutes in Bismarck Brown Y solution (0.5 g Bismarck
Brown Y, 80 ml absolute alcohol, 20 ml of 1% HCI).

« Differentiation: Differentiate in 70% alcohol for a few seconds.
e Dehydrate and Clear: Dehydrate through graded alcohols, clear in xylene.
e Mount: Mount with a suitable mounting medium.

Expected Results: Mast cell granules appear yellow-brown.[12]
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Caption: Experimental workflow for Bismarck Brown Y staining.

Safety Information

Harmful if swallowed. Causes skin and eye irritation. May cause respiratory irritation. Stable
under normal temperatures and pressures. Incompatible with strong oxidizing and reducing
agents.[13][14]
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Vat Brown 1 (C.1. 70800)

Vat Brown 1 is an anthraquinone dye used for dyeing cotton, hemp, silk, and viscose.[4] Vat
dyes are water-insoluble and are applied in a reduced, soluble leuco form.[15]

Chemical and Physical Properties

Property Value Reference
C.l. Name Vat Brown 1

C.l. Number 70800 [4]

CAS Number 2475-33-4 [4]
Molecular Formula Ca2H18N206 [4]
Molecular Weight 646.60 g/mol [4]
Appearance Dark brown powder [16]

Insoluble in water and cold
N xylene. Slightly soluble in hot
Solubility [16]
1,2,3,4-tetrahydronaphthalene

and hot xylene.

Melting Point >572°F (>300°C) [17]

Synthesis

The synthesis of Vat Brown 1 is a complex process involving the condensation of
aminoanthraquinones.[18]

Experimental Protocol: Synthesis of Vat Brown 1

» Intermediate Synthesis: 1,4-Diaminoanthraquinone and 1-Bromoanthracene-9,10-dione are
prepared.[4]

e Condensation: Two moles of 1-Bromoanthracene-9,10-dione are condensed with 1,4-
Diaminoanthraquinone.[4]
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¢ Ring Closure: The resulting product is heated in pyridine with aluminum chloride to induce
ring closure, forming Vat Brown 1.[4]

| 1,4-Diaminoanthraquinone

| Condensation Intermediate Product | Ring Closure (Pyridine, AICIs, Heat) | | Vat Brown 1 |
|1-Bromoanthracene—9,10»dione (2 moles)
Reactant 1 Preparation Reactant 2 Preparation
2-Amino-4-nitrophenol 5-Aminonaphthalene-1-sulfonic acid
Diazotization Diazotization
Diazotized Intermediate 1 Diazotized Intermediate 2 Benzene-1,3-diamine
T

!

P Sequential Coupling <

Mordant Brown 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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